N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide
Overview
Description
N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide, also known as TMA-2, is a chemical compound that belongs to the family of phenethylamines. TMA-2 is known for its psychoactive effects and has been the subject of scientific research for its potential use in treating mental health disorders.
Mechanism of Action
N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor, which is involved in regulating mood, cognition, and perception. N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide binds to the receptor and activates it, leading to changes in the levels of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide has been shown to have a range of biochemical and physiological effects on the body. Studies have shown that N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide increases heart rate, blood pressure, and body temperature, and can cause changes in perception, mood, and thought processes.
Advantages and Limitations for Lab Experiments
N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide has advantages and limitations for use in lab experiments. Advantages include its ability to bind to specific receptors in the brain, making it a useful tool for studying the effects of neurotransmitters on behavior and cognition. Limitations include its psychoactive effects, which can make it difficult to control for confounding variables in experiments.
Future Directions
There are several potential future directions for research on N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide. One area of interest is its potential use in treating mental health disorders such as depression, anxiety, and PTSD. Another area of interest is its potential as a tool for studying the effects of neurotransmitters on behavior and cognition. Further research is needed to fully understand the potential benefits and limitations of N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide for these applications.
Synthesis Methods
The synthesis of N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide involves the reaction of N-ethyl-2-aminoindane with methylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with tetrahydrofuran-2-ylmethylamine to form N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide.
Scientific Research Applications
N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide has been the subject of scientific research for its potential use in treating mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). Studies have shown that N-ethyl-2-(methylsulfonyl)-N-(tetrahydrofuran-2-ylmethyl)acetamide has a similar mechanism of action as other psychoactive compounds such as psilocybin and LSD, which have been shown to have therapeutic effects on mental health disorders.
properties
IUPAC Name |
N-ethyl-2-methylsulfonyl-N-(oxolan-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO4S/c1-3-11(7-9-5-4-6-15-9)10(12)8-16(2,13)14/h9H,3-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCDLGUXJZIKIHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCCO1)C(=O)CS(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl N-[2-[(2-bromobenzoyl)amino]-3-(2-furyl)acryloyl]glycinate](/img/structure/B5313968.png)
![(2R*,3S*,6R*)-5-(6-methoxyhexanoyl)-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undecane](/img/structure/B5313978.png)
![{(2S,4R)-4-[(4-cyclobutyl-6-methylpyrimidin-2-yl)amino]-1-methylpyrrolidin-2-yl}methanol](/img/structure/B5313987.png)
![3-allyl-6-ethyl-2-(methylthio)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5313991.png)
![2-[2-(5-bromo-2-ethoxyphenyl)vinyl]-8-quinolinol](/img/structure/B5313993.png)
![N-[1-(3-fluorobenzyl)-5-oxopyrrolidin-3-yl]-3-hydroxy-4-methoxybenzamide](/img/structure/B5313996.png)
![N-[5-(4-methylphenyl)-6H-1,3,4-thiadiazin-2-yl]-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide](/img/structure/B5314000.png)
![ethyl N-[2-[(4-butoxybenzoyl)amino]-3-(4-chlorophenyl)acryloyl]glycinate](/img/structure/B5314006.png)
![N-methyl-2-oxo-N-[(5-propyl-1H-pyrazol-3-yl)methyl]-1,3-oxazolidine-4-carboxamide](/img/structure/B5314010.png)
![5-(2-furyl)-3-hydroxy-4-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)carbonyl]-1-(4-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B5314017.png)
![3-(3-chlorophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine](/img/structure/B5314019.png)
![N-(2-{3-[4-(4-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}-2-oxoethyl)acetamide](/img/structure/B5314035.png)
![N-((1R*,3S*)-3-{[(2-methoxyethyl)(methyl)amino]carbonyl}cyclopentyl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide](/img/structure/B5314047.png)